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Compound of Interest

Compound Name: MPTOB214

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of MPT0B214, a novel tubulin
inhibitor, with other established tubulin-targeting agents, including colchicine, combretastatin A-
4 (CA-4), paclitaxel, and vincristine. The information is supported by experimental data to offer
an objective performance analysis.

Mechanism of Action: Targeting the Colchicine-
Binding Site

MPTO0B214 exerts its anti-cancer effects by inhibiting tubulin polymerization, a critical process
for cell division. It binds to the colchicine-binding site on B-tubulin, leading to the disruption of
microtubule dynamics. This interference with the cytoskeleton triggers cell cycle arrest at the
G2/M phase and ultimately induces programmed cell death (apoptosis) through the
mitochondria-dependent intrinsic pathway. Notably, MPTOB214 has demonstrated efficacy in
overcoming multidrug resistance, a significant challenge in cancer chemotherapy.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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